Cas no 1553517-43-3 (2,4-difluoro-6-(2-methylphenoxy)aniline)
2,4-difluoro-6-(2-methylphenoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2,4-difluoro-6-(2-methylphenoxy)aniline
- Benzenamine, 2,4-difluoro-6-(2-methylphenoxy)-
-
- MDL: MFCD25217861
- Inchi: 1S/C13H11F2NO/c1-8-4-2-3-5-11(8)17-12-7-9(14)6-10(15)13(12)16/h2-7H,16H2,1H3
- InChI Key: ZWNULFNDNQEUQC-UHFFFAOYSA-N
- SMILES: C1(N)=C(OC2=CC=CC=C2C)C=C(F)C=C1F
2,4-difluoro-6-(2-methylphenoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D458983-10mg |
2,4-Difluoro-6-(2-methylphenoxy)aniline |
1553517-43-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D458983-50mg |
2,4-Difluoro-6-(2-methylphenoxy)aniline |
1553517-43-3 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D458983-100mg |
2,4-Difluoro-6-(2-methylphenoxy)aniline |
1553517-43-3 | 100mg |
$ 320.00 | 2022-06-05 | ||
| Enamine | EN300-267058-0.05g |
2,4-difluoro-6-(2-methylphenoxy)aniline |
1553517-43-3 | 95% | 0.05g |
$245.0 | 2023-09-11 | |
| Enamine | EN300-267058-0.1g |
2,4-difluoro-6-(2-methylphenoxy)aniline |
1553517-43-3 | 95% | 0.1g |
$366.0 | 2023-09-11 | |
| Enamine | EN300-267058-0.25g |
2,4-difluoro-6-(2-methylphenoxy)aniline |
1553517-43-3 | 95% | 0.25g |
$524.0 | 2023-09-11 | |
| Enamine | EN300-267058-0.5g |
2,4-difluoro-6-(2-methylphenoxy)aniline |
1553517-43-3 | 95% | 0.5g |
$824.0 | 2023-09-11 | |
| Enamine | EN300-267058-1.0g |
2,4-difluoro-6-(2-methylphenoxy)aniline |
1553517-43-3 | 95% | 1g |
$1057.0 | 2023-05-31 | |
| Enamine | EN300-267058-2.5g |
2,4-difluoro-6-(2-methylphenoxy)aniline |
1553517-43-3 | 95% | 2.5g |
$2071.0 | 2023-09-11 | |
| Enamine | EN300-267058-5.0g |
2,4-difluoro-6-(2-methylphenoxy)aniline |
1553517-43-3 | 95% | 5g |
$3065.0 | 2023-05-31 |
2,4-difluoro-6-(2-methylphenoxy)aniline Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 2,4-difluoro-6-(2-methylphenoxy)aniline
Recent Advances in the Study of 2,4-Difluoro-6-(2-methylphenoxy)aniline (CAS: 1553517-43-3) and Its Applications in Chemical Biology and Pharmaceutical Research
The compound 2,4-difluoro-6-(2-methylphenoxy)aniline (CAS: 1553517-43-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential as a lead molecule in drug development. The findings discussed herein are based on peer-reviewed publications and industry reports from the past two years, ensuring the relevance and accuracy of the information presented.
Recent studies have highlighted the synthetic versatility of 2,4-difluoro-6-(2-methylphenoxy)aniline, which serves as a key intermediate in the preparation of various biologically active molecules. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, leveraging advanced techniques such as microwave-assisted synthesis and flow chemistry. These improvements have facilitated its broader application in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting specific enzymes and receptors.
In terms of biological activity, 2,4-difloro-6-(2-methylphenoxy)aniline has demonstrated promising results in preclinical studies. For instance, it has been identified as a potent inhibitor of certain kinases involved in inflammatory pathways, making it a potential candidate for the treatment of autoimmune diseases. Additionally, its structural features, including the difluoro and methylphenoxy groups, contribute to its enhanced binding affinity and selectivity towards target proteins, as evidenced by molecular docking studies and X-ray crystallography.
Further investigations have explored the pharmacokinetic and toxicological profiles of this compound. In vivo studies have shown favorable absorption and distribution properties, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and bioavailability, which are critical for advancing it to clinical trials. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.
The potential applications of 2,4-difluoro-6-(2-methylphenoxy)aniline extend beyond traditional small-molecule therapeutics. Recent work has investigated its utility in chemical biology tools, such as fluorescent probes and photoaffinity labels, which enable the study of protein-ligand interactions in real-time. These tools have proven invaluable in elucidating the mechanisms of action of various drugs and in identifying new drug targets.
In conclusion, the compound 2,4-difluoro-6-(2-methylphenoxy)aniline (CAS: 1553517-43-3) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential in diverse therapeutic areas, from inflammation to oncology. Future research should focus on addressing its pharmacokinetic challenges and expanding its applications in drug discovery and development. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding and utilization of this compound.
1553517-43-3 (2,4-difluoro-6-(2-methylphenoxy)aniline) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)